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Compound of Interest

Compound Name: All-bond 2

Cat. No.: B1171729

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to preventing post-operative sensitivity when using
All-Bond 2. Adherence to the recommended protocols is critical for achieving optimal bonding
and minimizing adverse patient outcomes.

Troubleshooting Guide: Post-Operative Sensitivity

Post-operative sensitivity following the use of All-Bond 2 is often linked to procedural
deviations. This guide outlines potential causes and their corresponding solutions to ensure
successful and sensitivity-free applications.
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Potential Cause

Explanation

Solution

Over-drying of Dentin

(Desiccation)

After etching and rinsing,
excessive air-drying can
collapse the collagen fibers
within the dentin. This prevents
the primer from effectively
penetrating the dentinal
tubules and creating a
complete hybrid layer, leading
to sensitivity.[1][2]

After rinsing the etchant,
remove excess water with a
brief burst of air, leaving the
dentin visibly moist.[1] Do not
desiccate the tooth surface.[1]
The use of a high-volume
suction or a cotton pellet to
blot the area is also an
effective method to control

moisture without over-drying.

[2]

Inadequate Primer Application

Insufficient application of the
primer can result in incomplete
sealing of the dentinal tubules.
All-Bond 2 requires a specific
number of consecutive coats
to ensure thorough saturation

of the primed surface.

Apply five consecutive coats of
mixed Primers A & B to both
enamel and dentin.[1][3] It is
critical not to dry the surface
between the application of
these coats to allow for proper

penetration.[1]

Incomplete Solvent

Evaporation

The primer contains a solvent
that must be fully evaporated
to ensure a high concentration
of the resin monomers for
optimal bonding. If the solvent
is not completely removed, it
can interfere with the
polymerization of the adhesive,
leading to a weaker bond and

potential microleakage.

After the final coat of primer is
applied, dry all surfaces for 5-6
seconds with an air syringe.[1]
This step is crucial for the
thorough removal of both the
solvent and any displaced
water. A properly dried surface

will have a glossy appearance.

[1]

Contamination of the Bonding

Surface

Contamination of the prepared
tooth surface with saliva,
blood, or other fluids can
interfere with the adhesive's

ability to form a proper bond,

The use of a rubber dam is
recommended for all direct
restorations to ensure a clean
and dry working field.[1] If
contamination occurs, the

surface should be re-etched
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which may result in and the bonding procedure

microleakage and sensitivity. repeated.

All-Bond 2 components are

light-sensitive and contain Dispense All-Bond 2

volatile solvents. Prolonged components into the mixing
Premature Evaporation of exposure to air and light can well immediately before use.[1]
Bonding Agents cause the solvent to evaporate  Ensure that the containers are

and the adhesive to thicken, tightly closed when not in use

compromising its to prevent evaporation.[1]

effectiveness.[1]

Frequently Asked Questions (FAQS)

Q1: What is the primary cause of post-operative sensitivity with All-Bond 2?

Al: The most common cause of post-operative sensitivity is improper technique, particularly
over-drying the dentin after etching and rinsing.[1][2] All-Bond 2 is designed for use on moist
dentin; desiccation of the tooth surface can lead to an incomplete seal of the dentinal tubules.

[1]
Q2: How many coats of primer are required for All-Bond 27

A2: The manufacturer's instructions specify the application of five consecutive coats of the
mixed Primers A & B to both enamel and dentin.[1][3] It is important not to dry between coats.

[1]
Q3: Is it necessary to light-cure the primer before applying the bonding resin?

A3: Yes, for composite restorations, after applying the five coats of primer and thoroughly
drying to evaporate the solvent, the primed surface should be light-cured for 20 seconds.[1]

Q4: Can All-Bond 2 be used with a total-etch technique?

A4: Yes, All-Bond 2 is designed to be used with a total-etch bonding technique.[3][4] This
involves etching both the enamel and dentin with a phosphoric acid etchant like UNI-ETCH®.

[1]
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Q5: What should the tooth surface look like after primer application and drying?

A5: After the application of the five coats of primer and subsequent air-drying for 5-6 seconds,
the properly primed surface should appear glossy.[1] This indicates sufficient coverage and
proper evaporation of the solvent.

Experimental Protocol for Sensitivity Prevention

This protocol details the step-by-step application of All-Bond 2 for a direct composite
restoration, focusing on techniques to minimize post-operative sensitivity.

Materials:

All-Bond 2 Kit (Primers A & B, D/E Resin)[3]

e UNI-ETCH® (32% Phosphoric Acid)[1][3]

e Pumice

¢ Mixing Well

o Applicator Tips

e Air Syringe

e Curing Light

Procedure:

o Cavity Preparation: Prepare the cavity and clean the surface with pumice.

e Etching:

o Apply UNI-ETCH® (32% H3P0O4) to both enamel and dentin.

o Etch for 15 seconds.[1]

o Rinse thoroughly with water.
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e Moisture Control:
o Remove excess water with a brief burst of air.
o Crucially, do not desiccate the dentin. The surface should remain visibly moist.[1]
e Primer Application:
o Mix equal parts of Primer A and Primer B in a mixing well.[4]
o Apply five consecutive coats of the mixed primer to the enamel and dentin.[1][3]
o Do not dry between coats.[1]
e Solvent Evaporation:

o After the fifth coat of primer, dry all surfaces thoroughly for 5-6 seconds with an air syringe
to ensure complete removal of the solvent and any displaced water.[1]

o Visually confirm that the surface has a uniform, glossy appearance.[1]
e Light Curing of Primer:

o Light-cure the primed surface for 20 seconds.[1]
o Application of Bonding Resin:

o Brush a thin layer of DENTIN/ENAMEL (D/E) RESIN over the primed enamel and dentin.
[1]

o Light-cure for 20 seconds.[1]
o Composite Placement:

o Proceed with the layering and finishing of the composite restoration according to the
manufacturer's instructions.

Logical Workflow for Sensitivity Prevention
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The following diagram illustrates the critical steps and decision points in the All-Bond 2
application process to prevent post-operative sensitivity.

Preparation

1. Cavity Preparation
and Pumice Clean

A

2. Etch Enamel and Dentin
(15 seconds)

Y

3. Thoroughly Rinse Etchant

Moisture Cci;ltrol (Ciritical Step)

4. Remove Excess Water

Is Dentin Visibly Moist?

No (Over-dried) Yes

Result: Desiccated Dentin Result: Optimal Moist Dentin

(High Sensitivity Risk) (Low Sensitivity Risk)

Adhesh;; Application

5. Apply 5 Coats of
Mixed Primer A & B
(Do Not Dry Between Coats)

A

6. Air Dry for 5-6 Seconds
(Evaporate Solvent)

Is Surface Glossy?

INo Yes

Result: Incomplete Primer Coverage 7. Light Cure Primer
(Sensitivity Risk) (20 seconds)

A

8. Apply Thin Layer of D/E Resin

Y

9. Light Cure D/E Resin
(20 seconds)

Y

Proceed with Composite Restoration
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Click to download full resolution via product page

Caption: Workflow for preventing sensitivity with All-Bond 2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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